Cas no 88441-65-0 (Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-)

Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)- structure
88441-65-0 structure
Product name:Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-
CAS No:88441-65-0
MF:C12H18O2
MW:194.27012
CID:632617
PubChem ID:71317991

Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 3-ethylidene-2-methyl-2-(3-oxobutyl)-, (Z)-
    • 3-ethylidene-2-methyl-2-(3-oxobutyl)cyclopentan-1-one
    • 88441-65-0
    • DTXSID30748180
    • Inchi: InChI=1S/C12H18O2/c1-4-10-5-6-11(14)12(10,3)8-7-9(2)13/h4H,5-8H2,1-3H3
    • InChI Key: UTZLYMFPBUJAOG-UHFFFAOYSA-N
    • SMILES: CC=C1CCC(=O)C1(C)CCC(=O)C

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 34.1Ų

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